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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B1181478 Get Quote

Disclaimer: Aspinonene is a naturally occurring compound reported in Aspergillus ochraceus

and Aspergillus ostianus[1]. However, comprehensive, publicly available safety and disposal

data are limited. The following procedures are based on general best practices for handling

potentially hazardous, non-characterized chemical waste in a laboratory setting.[2][3][4]

Researchers must consult with their institution's Environmental Health & Safety (EHS)

department to ensure compliance with all local, state, and federal regulations.[4]

Immediate Safety and Hazard Assessment
Given the lack of a specific Safety Data Sheet (SDS), Aspinonene should be handled as a

potentially hazardous substance. The chemical formula is C₉H₁₆O₄, with a molecular weight of

188.22 g/mol . Although its full toxicological profile is not detailed, researchers must assume it

may be toxic, irritant, or have unknown biological effects.

Core Safety Principles:

Minimize Exposure: Handle Aspinonene only within a certified chemical fume hood.

Avoid Contamination: Use dedicated labware and equipment.

Prevent Ingestion and Inhalation: Do not eat, drink, or smoke in areas where Aspinonene is

handled. Ensure adequate ventilation.

Personal Protective Equipment (PPE): Always wear appropriate PPE.
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Personal Protective Equipment (PPE)
When handling Aspinonene waste, the following PPE is mandatory:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Change gloves immediately if they

become contaminated.

Body Protection: A lab coat must be worn at all times.

Respiratory Protection: If there is a risk of generating aerosols or dust outside of a fume

hood, a respirator may be required. Consult with your EHS department.

Waste Segregation and Collection
Proper segregation is critical to prevent accidental chemical reactions and to ensure compliant

disposal.

Designated Waste Container: Use a dedicated, clearly labeled, and sealable container for all

Aspinonene waste. The container must be compatible with the chemical and any solvents

used. A high-density polyethylene (HDPE) or glass container with a screw-on cap is

recommended.

Solid Waste:

Collect unused or expired solid Aspinonene in its original container if possible.

Contaminated lab supplies such as gloves, weigh boats, and paper towels should be

double-bagged in clear plastic bags and placed inside the designated solid waste

container.

Liquid Waste:

Collect solutions containing Aspinonene in a dedicated liquid waste container.

Do not mix with other waste streams (e.g., halogenated vs. non-halogenated solvents)

unless compatibility is confirmed.
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The pH of aqueous solutions should be between 5.5 and 10.5 for potential drain disposal

of non-hazardous materials, but Aspinonene should not be drain disposed without EHS

approval.

Sharps Waste: Pipette tips, needles, or broken glass contaminated with Aspinonene must

be disposed of in a designated sharps container.

Step-by-Step Disposal Plan
Step 1: Container Labeling Immediately label the waste container with a "Hazardous Waste"

tag. The label must include:

The words "Hazardous Waste."

The full chemical name: "Aspinonene Waste."

List all components and their approximate percentages (including solvents).

The date accumulation started.

The name of the principal investigator and laboratory location.

Step 2: Waste Storage

Store the sealed waste container in a designated and properly labeled satellite accumulation

area within the laboratory.

Ensure the container is kept closed except when adding waste.

Use secondary containment, such as a lab tray or bin, to capture any potential leaks. The

secondary container should be able to hold 110% of the volume of the primary container.

Segregate the Aspinonene waste container from incompatible materials, such as strong

acids, bases, and oxidizing agents.

Step 3: Scheduling Waste Pickup

Contact your institution's EHS department to schedule a hazardous waste pickup.
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Do not exceed accumulation time or quantity limits (e.g., waste must often be collected

within 90 days).

Step 4: Spill and Decontamination Procedures

In Case of a Spill: Evacuate the immediate area. If the spill is large or you are unsure how to

proceed, contact EHS immediately. For small spills within a fume hood, absorb the material

with a compatible absorbent (e.g., sand, vermiculite), collect the absorbed material using

non-sparking tools, and place it in the designated hazardous waste container.

Decontamination: Triple-rinse any empty containers that held Aspinonene. The first two

rinsates must be collected as hazardous waste. After the triple-rinse, the container may be

disposed of in the regular trash or recycled, pending EHS approval.

Quantitative Data for Disposal Planning
The following table summarizes key parameters for managing Aspinonene waste. As specific

deactivation protocols are not available, this data focuses on general hazardous waste

management principles.

Parameter Guideline Rationale

Container Headspace
Leave at least 10% or 1-inch of

headspace

To allow for expansion of

contents and prevent leaks.

Maximum Accumulation Time
90 days (consult local

regulations)

To comply with hazardous

waste regulations and

minimize storage risks.

Maximum Quantity (Lab)
55 gallons (consult local

regulations)

Regulatory limit for satellite

accumulation areas.

Aqueous Waste pH Range 5.0 - 12.5 (for EHS pickup)

Corrosive materials require

special handling and may not

be accepted without

neutralization.

Disposal Workflow Visualization
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The following diagram illustrates the logical workflow for the proper disposal of Aspinonene
waste.

Aspinonene Waste Generated
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(Solid, Liquid, Sharps)
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Click to download full resolution via product page

Caption: Aspinonene Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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